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Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 1-Hexadecanol, aluminum salt, including detailed operational and disposal plans.

While a specific Safety Data Sheet (SDS) for 1-Hexadecanol, aluminum salt (CAS No.
19141-82-3) is not readily available, this document synthesizes safety information from the
parent compound, 1-Hexadecanol, and the general class of aluminum alkoxides to provide
comprehensive handling guidelines.[1] 1-Hexadecanol, aluminum salt is an aluminum
alkoxide and is expected to share properties with other members of this chemical class. A key
characteristic of aluminum alkoxides is their sensitivity to moisture; they readily react with water
to form aluminum hydroxide and the corresponding alcohol, in this case, 1-Hexadecanol.[2]
While not pyrophoric like aluminum alkyls, they are flammable.[2]

Essential Safety Information

Proper personal protective equipment (PPE) is the first line of defense against potential
hazards. The following table summarizes the recommended PPE and other crucial safety data.
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Category

Recommendation

Rationale & Key
Considerations

Eye Protection

Chemical splash goggles or a
face shield.[3][4]

Protects against dust particles

and potential splashes.

Skin Protection

Flame-retardant lab coat, nitrile

or neoprene gloves.[5][6]

Prevents skin contact with the
chemical. Check glove

compatibility.

Respiratory Protection

NIOSH-approved respirator for
dusts if ventilation is

inadequate.[7][8]

Minimizes inhalation of

airborne particles.

Handling Environment

Handle in a well-ventilated
area, preferably in a chemical
fume hood or glove box under
an inert atmosphere (e.g.,

nitrogen or argon).[9]

Aluminum alkoxides are

moisture-sensitive.[2][5]

First Aid: Eyes

Immediately flush with plenty
of water for at least 15
minutes.[7][8]

First Aid: Skin

Wash off with soap and plenty

of water.[10]

First Aid: Inhalation

Move person to fresh air.[10]

First Aid: Ingestion

Do NOT induce vomiting.

Rinse mouth with water.[5]

Fire Extinguishing Media

Dry chemical, carbon dioxide,
or alcohol-resistant foam. DO
NOT USE WATER.[5][9]

Reacts with water.

Storage

Store in a tightly sealed
container in a cool, dry, well-
ventilated area away from
moisture and incompatible
materials such as strong

oxidizing agents.[5][7]

Prevents decomposition and

maintains chemical integrity.
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Operational Plan for Handling 1-Hexadecanol,
Aluminum Salt

A step-by-step approach ensures that safety is maintained throughout the handling process.

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the container is properly labeled.

e Preparation and Handling:

o Work in a designated area such as a chemical fume hood or glovebox to control exposure
and maintain a dry atmosphere.

o Ensure all necessary PPE is worn correctly before handling the substance.

o Grounding and bonding may be necessary to prevent static discharge, which could be an
ignition source.[5]

e During Use:

o Avoid creating dust.[11]

o Use spark-proof tools.

o Keep away from heat, sparks, and open flames.[5]
¢ Spill Management:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.

o For larger spills, evacuate the area and follow emergency procedures.
» Disposal:

o Waste 1-Hexadecanol, aluminum salt should be treated as hazardous waste.
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o A potential disposal method involves controlled hydrolysis. The resulting mixture can then
be managed as aluminum-containing waste.[12]

o All waste must be handled in accordance with local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Hexadecanol,
aluminum salt.
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Caption: Workflow for Safe Handling of 1-Hexadecanol, Aluminum Salt.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b099308?utm_src=pdf-body-img
https://www.benchchem.com/product/b099308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Substance Registry Services | US EPA [cdxapps.epa.gov]

. Reddit - The heart of the internet [reddit.com]

. elkamehr.com [elkamehr.com]

. Essential PPE for Metal Fabrication: A Brief Guide [oteplace.com]
. prochemonline.com [prochemonline.com]

. gelest.com [gelest.com]

. fishersci.com [fishersci.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. ehs.oregonstate.edu [ehs.oregonstate.edu]
e 10. 1-Hexadecanol - Safety Data Sheet [chemicalbook.com]
e 11. datasheets.scbt.com [datasheets.scbt.com]

e 12. US4018867A - Process for the disposal of aluminum containing waste materials - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of 1-Hexadecanol,
Aluminum Salt: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099308#personal-protective-equipment-for-handling-
1-hexadecanol-aluminum-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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